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Compound of Interest

Compound Name: 3-Methyl-2-nitrophenylacetic acid
CAS No.: 18710-86-6
Cat. No.: B178851
Get Quote
. J

Proper management and disposal of chemical waste are paramount for ensuring laboratory
safety and environmental protection. This guide provides detailed procedures for the safe
disposal of 3-Methyl-2-nitrophenylacetic acid, drawing upon safety data for this compound
and its structural isomers. Researchers, scientists, and drug development professionals should
adhere to these guidelines in conjunction with their institution's specific environmental health
and safety (EHS) protocols.

Hazard Profile and Safety Considerations

3-Methyl-2-nitrophenylacetic acid is classified as a hazardous substance. Based on data for
closely related nitrophenylacetic acid compounds, it is prudent to handle this chemical with
care, assuming it presents similar hazards.[1][2][3]
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Hazard .

. Category Description Source
Classification
Skin o

) o Category 2 Causes skin irritation. [1][2]13]
Corrosion/Irritation
Serious Eye Causes serious eye

o Category 2 S [1112]

Damage/Eye Irritation irritation.

Specific target organ ]
o _ May cause respiratory
toxicity (single Category 3 T [1112][3]
irritation.
exposure)

Prior to handling, it is essential to wear appropriate personal protective equipment (PPE),
including safety goggles, chemical-resistant gloves, and a lab coat.[1][4] All handling should be
performed in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Experimental Workflow for Disposal

The following diagram outlines the standard operating procedure for the collection and disposal
of 3-Methyl-2-nitrophenylacetic acid waste.
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Figure 1. Workflow for the disposal of 3-Methyl-2-nitrophenylacetic acid.
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Step-by-Step Disposal Protocol

1. Waste Collection:

o Solid Waste: Collect solid 3-Methyl-2-nitrophenylacetic acid waste, including contaminated
consumables (e.g., weigh boats, contaminated paper towels), and place it in a designated,
leak-proof hazardous waste container.[5] Avoid generating dust during transfer.[2][6]

o Liquid Waste: If the compound is in a solution, collect it in a separate, compatible, and clearly
labeled hazardous waste container. Do not mix with incompatible waste streams. Strong
oxidizing agents and strong bases are listed as incompatible materials for similar
compounds.[2][3]

o Empty Containers: The first rinse of a container that held this chemical must be collected and
disposed of as hazardous waste.[5] Subsequent rinses of thoroughly emptied containers
may be permissible for drain disposal, but institutional policies should be consulted.

2. Container Management:

» All hazardous waste containers must be kept securely closed except when adding waste.[1]

[5]

e The container must be accurately labeled with "Hazardous Waste" and the full chemical
name: "3-Methyl-2-nitrophenylacetic acid".[5] The date of waste accumulation should also
be noted.

3. Storage:

» Store the sealed waste container in a designated satellite accumulation area that is cool, dry,
and well-ventilated.[1][3]

o Ensure the storage area is away from heat, ignition sources, and incompatible materials.[2]

[3]
4. Final Disposal:

e The ultimate disposal method for 3-Methyl-2-nitrophenylacetic acid is through an
approved waste disposal plant.[1][3][4]
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« Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.[5]

¢ Crucially, do not dispose of this chemical down the drain or in the regular trash.[5][7]
Chemical waste generators are responsible for ensuring complete and accurate
classification and disposal in accordance with local, regional, and national regulations.[3]

In Case of a Spill: For minor spills, avoid breathing dust and ensure adequate ventilation.[2][6]
Use dry clean-up procedures to sweep or vacuum the material into a suitable container for
disposal.[2][7] For larger spills, evacuate the area and contact your institution's EHS
emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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